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Compound of Interest

Compound Name: Erythrityl tetranitrate

Cat. No.: B1671062 Get Quote

Erythrityl tetranitrate (ETN) is a potent vasodilator and a highly explosive compound requiring

stringent safety protocols to mitigate risks in a laboratory setting.[1][2] This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to ensure the protection of researchers, scientists, and drug development

professionals.

I. Personal Protective Equipment (PPE)
The primary defense against exposure to Erythrityl tetranitrate involves the consistent and

correct use of appropriate personal protective equipment. The following table summarizes the

recommended PPE for various laboratory activities involving ETN.
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Activity Required PPE
Specifications and Best

Practices

General Handling and

Compounding

- Double Gloving-

Impermeable Gown- Eye

Protection- Hair and Shoe

Covers

- Gloves: Wear two pairs of

powder-free, chemotherapy-

grade gloves that comply with

ASTM standard D6978.[3] The

inner glove should be worn

under the gown cuff and the

outer glove over the cuff.[4]

Change gloves every 30-60

minutes or immediately if

damaged or contaminated.[5]-

Gown: A disposable, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting cuffs is mandatory.[4]-

Eye Protection: Use safety

goggles or a full-face shield to

protect against splashes.[6]-

Hair and Shoe Covers: These

should be worn to prevent the

spread of contamination.[5]

Handling Outside of a

Containment Primary

Engineering Control (C-PEC)

- All PPE for General Handling-

Respiratory Protection

- Respirator: An N95 or higher-

rated respirator is required to

prevent inhalation of airborne

particles.[5][6]

Cleaning Spills
- All PPE for General Handling-

Chemical-Resistant Respirator

- Respirator: A chemical

cartridge-type respirator is

necessary for protection

against vapors and aerosols

during spill cleanup.[5]

Unpacking Shipments - Chemotherapy Gloves-

Elastomeric Half-Mask with

P100 filter (if not in plastic)

- Gloves: At a minimum, wear

chemotherapy-grade gloves.

[7]- Respirator: If the received

items are not enclosed in
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plastic, respiratory protection is

recommended in case of

breakage during transit.[7]

II. Operational Plan for Safe Handling
A systematic approach to handling Erythrityl tetranitrate is crucial to minimize the risk of

exposure and accidents.

A. Pre-Handling Procedures:

Designated Area: All work with ETN must be conducted in a designated area, such as a

chemical fume hood or a containment primary engineering control (C-PEC), to ensure

adequate ventilation.[8]

Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill kits,

and waste disposal containers, are readily accessible.

Review Safety Data Sheet (SDS): Always review the most current SDS for Erythrityl
tetranitrate to be aware of all potential hazards.[8]

B. Handling Procedures:

Don PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Weighing and Transfer: Conduct all weighing and transfers of ETN powder within a C-PEC to

prevent the generation of airborne dust.

Avoid Ignition Sources: Keep ETN away from heat, sparks, open flames, and other sources

of ignition.[9] Use only non-sparking tools.

Prevent Static Discharge: Take precautionary measures against static discharge by

grounding equipment.

C. Post-Handling Procedures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.benchchem.com/product/b1671062?utm_src=pdf-body
https://www.chemicalbook.com/msds/eritrityl-tetranitrate.pdf
https://www.benchchem.com/product/b1671062?utm_src=pdf-body
https://www.benchchem.com/product/b1671062?utm_src=pdf-body
https://www.chemicalbook.com/msds/eritrityl-tetranitrate.pdf
https://www.austinpowder.com/wp-content/uploads/2021/08/AP-Explosivos-Primarios-PETN-MSDS-E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Thoroughly decontaminate all surfaces and equipment after use.

Doff PPE: Remove PPE in the designated doffing area, being careful to avoid self-

contamination. Outer gloves should be removed first.[4]

Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.[4]

III. Emergency and Spill Response
In the event of an accidental release, immediate and appropriate action is critical.

A. Spill on Body:

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

soap and plenty of water.[8]

Eye Contact: Rinse eyes with pure water for at least 15 minutes.[8]

Seek Medical Attention: Consult a doctor immediately following any direct contact.[8]

B. Environmental Spill:

Evacuate: Evacuate non-essential personnel from the area.[8]

Ventilate: Ensure adequate ventilation in the spill area.

Containment: Prevent further spillage and do not allow the chemical to enter drains.[8]

Cleanup: Collect the spilled material using a spill kit with absorbent pads. Do not use

combustible materials for cleanup.

Disposal: Place all contaminated materials in a sealed container for hazardous waste

disposal.
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Immediate Actions

Don Appropriate PPE

Spill Cleanup

Waste Disposal

Spill Occurs

Evacuate Area Alert Supervisor & Safety Officer

Assess Spill Size & Hazard

Wear:
- Double Gloves

- Gown
- Eye Protection

- Respirator

If safe to proceed

Contain the Spill

Use Spill Kit to Absorb

Collect Contaminated Materials

Seal in Hazardous Waste Container

Label Waste Container

Dispose via EHS Guidelines

Decontaminate Area & Equipment

Final Step

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Erythrityl tetranitrate.
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IV. Disposal Plan
Proper disposal of Erythrityl tetranitrate and associated waste is essential to prevent

environmental contamination and ensure safety.

A. Waste Segregation:

Hazardous Waste: All unused or expired Erythrityl tetranitrate, as well as any materials

contaminated with it (e.g., gloves, gowns, absorbent pads), must be treated as hazardous

waste.

Containers: Use designated, clearly labeled, and sealed containers for collecting ETN waste.

B. Disposal Procedures:

Collection: Collect and arrange for disposal through a licensed hazardous waste

management company.[8]

Empty Containers: Containers that have held ETN should be managed as hazardous waste

unless properly decontaminated. For some pharmaceutical waste, if the container is

considered "empty" by regulatory standards, it may be disposed of in regular trash after

removing or obscuring the label.[10] However, given the explosive nature of ETN, it is

prudent to treat all containers as hazardous.

Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations for hazardous waste management. This may include specific requirements for

the treatment of reactive or explosive wastes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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